Cas no 882872-13-1 (6-Hydroxy-3-methylpyrimidine-2,4(1H,3H)-dione)

6-Hydroxy-3-methylpyrimidine-2,4(1H,3H)-dione structure
882872-13-1 structure
Product Name:6-Hydroxy-3-methylpyrimidine-2,4(1H,3H)-dione
CAS No:882872-13-1
MF:C5H6N2O3
MW:142.1127409935
CID:1031072
PubChem ID:736435
Update Time:2025-04-20

6-Hydroxy-3-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxy-3-methylpyrimidine-2,4(1H,3H)-dione
    • 6-hydroxy-1-methylpyrimidine-2,4-dione
    • Alogliptin Impurity 12
    • F8885-3228
    • AKOS016845309
    • 6-hydroxy-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 6-hydroxy-1-methylpyrimidine-2,4(1H,3H)-dione
    • 2,6-dihydroxy-3-methylpyrimidin-4(3H)-one
    • DTXSID00353023
    • SCHEMBL12432833
    • 2,6-dihydroxy-3-methyl-3,4-dihydropyrimidin-4-one
    • 882872-13-1
    • AKOS006230695
    • BCP16926
    • 6-HYDROXY-3-METHYL-1H-PYRIMIDINE-2,4-DIONE
    • Inchi: 1S/C5H6N2O3/c1-7-4(9)2-3(8)6-5(7)10/h2,9H,1H3,(H,6,8,10)
    • InChI Key: HUMSUAIRAJXARC-UHFFFAOYSA-N
    • SMILES: OC1=CC(NC(N1C)=O)=O

Computed Properties

  • Exact Mass: 142.03784206g/mol
  • Monoisotopic Mass: 142.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 69.6Ų
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